Cas no 425613-42-9 (N-Phenethyl-N'-(2-thienylcarbonyl)thiourea)

• Product Name: N-Phenethyl-N'-(2-thienylcarbonyl)thiourea
• CAS No: 425613-42-9
• MDL: MFCD01567628
• CID: 4651268
• Update Time: 2025-05-18

N-Phenethyl-N'-(2-thienylcarbonyl)thiourea Chemical and Physical Properties

Names and Identifiers

• N-Phenethyl-N'-(2-thienylcarbonyl)thiourea

• MDL： MFCD01567628

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-Phenethyl-N'-(2-thienylcarbonyl)thiourea

Introduction to N-Phenethyl-N'-(2-thienylcarbonyl)thiourea (CAS No. 425613-42-9)

N-Phenethyl-N'-(2-thienylcarbonyl)thiourea, a compound with the chemical formula C₁₂H₁₂N₂S₂O, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its N-phenethyl and N'-(2-thienylcarbonyl) functional groups, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 425613-42-9, it has garnered attention for its role in various research applications, particularly in the development of novel therapeutic agents.

The structure of N-Phenethyl-N'-(2-thienylcarbonyl)thiourea features a thiourea core, which is a well-known pharmacophore in medicinal chemistry. Thiourea derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The presence of the phenethyl moiety enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its bioavailability. Additionally, the 2-thienylcarbonyl group introduces a heterocyclic aromatic system, which can interact with biological targets in complex ways.

In recent years, there has been growing interest in thiourea derivatives as potential candidates for treating various diseases. One of the most compelling areas of research has been their application in oncology. Studies have shown that certain thiourea compounds can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. For instance, research on N-Phenethyl-N'-(2-thienylcarbonyl)thiourea has revealed its potential as an inhibitor of enzymes such as thioredoxin reductase, which plays a crucial role in cancer cell metabolism.

The synthesis of N-Phenethyl-N'-(2-thienylcarbonyl)thiourea involves multi-step organic reactions, typically starting from commercially available precursors. The process requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as chromatography and spectroscopy are employed to characterize the compound's structure and confirm its identity. The synthesis also involves protecting group strategies to prevent unwanted side reactions, highlighting the complexity of pharmaceutical chemistry.

One of the most exciting aspects of N-Phenethyl-N'-(2-thienylcarbonyl)thiourea is its versatility in drug design. By modifying its structure, researchers can fine-tune its biological activity to target specific diseases or conditions. For example, appending additional functional groups to the thiourea core can alter its binding affinity to biological targets. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop new drugs.

Recent studies have also explored the pharmacokinetic properties of N-Phenethyl-N'-(2-thienylcarbonyl)thiourea. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic potential. Preliminary data suggest that this compound exhibits favorable pharmacokinetic profiles, making it a promising candidate for further development. However, more extensive studies are needed to fully elucidate its behavior in vivo.

The role of computational chemistry has been increasingly important in the study of N-Phenethyl-N'-(2-thienylcarbonyl)thiourea. Molecular modeling techniques allow researchers to predict how this compound interacts with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize drug design. Additionally, computational methods can be used to screen large libraries of compounds for potential activity against specific diseases.

In conclusion, N-Phenethyl-N'-(2-thienylcarbonyl)thiourea (CAS No. 425613-42-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structure and biological activity make it an attractive candidate for developing new therapeutic agents. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.